molecular formula C8H5BrClN3O2 B8809370 Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate

Cat. No.: B8809370
M. Wt: 290.50 g/mol
InChI Key: IHBWLXLUQIJVPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C8H5BrClN3O2 and its molecular weight is 290.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5BrClN3O2

Molecular Weight

290.50 g/mol

IUPAC Name

methyl 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate

InChI

InChI=1S/C8H5BrClN3O2/c1-15-8(14)4-5(9)13-3-2-11-6(10)7(13)12-4/h2-3H,1H3

InChI Key

IHBWLXLUQIJVPQ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(N2C=CN=C(C2=N1)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 8-chloroimidazo[1,2-a]pyrazine-2-carboxylate (9.9 g, 46.8 mmol) in acetonitrile (600 mL) was added NBS (8.9 g, 50.1 mmol), and benzoyl peroxide (90 mg, 0.37 mmol). The mixture was then heated to reflux for 1 h, cooled to r.t., and water (1800 mL) was added. The resulting solids were filtered, washed with water, and air dried to give the title compound (11 g). LRMS (ESI) calc (M+H)+=289.9/291.9. found 290.0/292.0
Quantity
9.9 g
Type
reactant
Reaction Step One
Name
Quantity
8.9 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
90 mg
Type
catalyst
Reaction Step One
Name
Quantity
1800 mL
Type
reactant
Reaction Step Two

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